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Compound of Interest |

(S)-(-)-(3-Chloro-2-
Compound Name: hydroxypropyl)trimethylammonium

chloride

\ J

An In-Depth Technical Guide to the Basic Properties of (S)-(-)-(3-Chloro-2-
hydroxypropyl)trimethylammonium chloride

Abstract

(S)-(-)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride, a chiral quaternary
ammonium compound, is a highly significant intermediate in synthetic chemistry, primarily
utilized for the introduction of permanent cationic charges onto a variety of substrates. Its utility
is rooted in its specific stereochemistry and its reactivity under basic conditions to form a
reactive epoxide intermediate. This technical guide provides a comprehensive overview of its
fundamental chemical and physical properties, core reactivity, synthesis, and key applications,
with a particular focus on its role in the modification of biopolymers. Safety protocols and
handling guidelines are also detailed for researchers, scientists, and drug development
professionals engaged in its use.

Chemical Identity and Nomenclature

Correctly identifying the molecule is paramount for both research and regulatory compliance.
(S)-(-)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride is the specific S-
enantiomer of a widely used cationic reagent.
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Identifier Value Source(s)
[(2S)-3-chloro-2-

IUPAC Name hydroxypropyl]- [1]
trimethylazanium chloride

CAS Number 101396-91-2 [L1[2][3]1[41[5]116]

Molecular Formula CeH15CI2NO [11[2][5]

Molecular Weight 188.10 g/mol [11[31[5]
(S)-3-chloro-2-hydroxy-N,N,N-

Synonyms trimethylpropan-1-aminium [1][2]
chloride
CSPHGSFZFWKVDL-

InChl Key [3]

FYZOBXCZSA-M

SMILES String

[CI-].c(C)CCCl

[3]

Physicochemical Properties

The physical characteristics of the compound dictate its handling, storage, and application

conditions. Unlike its racemic counterpart which is often supplied as an aqueous solution, the

pure (S)-enantiomer is a solid.[2][7][8]

Property Value Source(s)
Appearance White powder [2]
Melting Point 210 °C (with decomposition) [2][3][4]

Optical Activity

[a]2/D: -29° (c=1 in H20)

[3]

Water Solubility

The racemic form is miscible;
high solubility is expected for
the S-enantiomer.

[7](8]

The specific optical rotation is a critical parameter for confirming the enantiomeric purity of the

material, which is essential for applications in chiral synthesis and drug development.[3]
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Core Reactivity: The Role of Basicity and Epoxide
Formation

The term "basic properties” in the context of this molecule does not refer to its inherent pH, as it
is a salt of a strong acid and strong base, but rather to its reactivity in the presence of a base.
This is the cornerstone of its utility as a cationizing agent. In an alkaline environment, the
compound undergoes a rapid, irreversible intramolecular cyclization to form (S)-
glycidyltrimethylammonium chloride (GTAC).[9]

This reaction is a classic example of an intramolecular Williamson ether synthesis. A base
abstracts the proton from the hydroxyl group, forming an alkoxide intermediate. This
nucleophilic alkoxide then attacks the adjacent carbon atom bearing the chlorine, displacing the
chloride ion and forming a strained three-membered epoxide ring. This epoxide is highly
reactive towards nucleophiles, making it an excellent electrophile for etherification reactions.[9]
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Caption: Mechanism of base-catalyzed conversion of (S)-CHPTAC to its reactive epoxide.

Synthesis and Purification

The synthesis of the specific (S)-enantiomer requires a stereocontrolled approach to avoid
racemization. One documented method involves the chlorination of a chiral diol precursor.[10]

Synthetic Pathway

The synthesis starts with (S)-2,3-dihydroxypropyltrimethylammonium chloride, which is
suspended in an appropriate solvent like dimethylformamide (DMF). Thionyl chloride (SOCL) is
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then added, which selectively replaces the primary hydroxyl group with a chlorine atom,
yielding the desired product.

Detailed Experimental Protocol

This protocol is adapted from a documented laboratory procedure.[10]

e Suspension: Suspend (S)-2,3-dihydroxypropyltrimethylammonium chloride in 100 mL of
dimethylformamide (DMF) in a suitable reaction vessel equipped with a stirrer and
temperature control.

e Cooling: Cool the suspension to a temperature between 5°C and 10°C.

e Reagent Addition: Slowly add 22.57 g of thionyl chloride (SOCI2) to the cooled suspension
while maintaining the temperature.

« Initial Stirring: Stir the reaction mixture for 20 minutes at 5-10°C.

e Heating: Heat the mixture to 100°C and maintain this temperature for 5 hours to drive the
reaction to completion.

o Cooling and Isolation: After the reaction is complete, cool the mixture to room temperature.

 Purification: Evaporate the solvent under reduced pressure. Wash the resulting residue with
methylene chloride to remove impurities, yielding the final product, (S)-(-)-(3-Chloro-2-
hydroxypropyl)trimethylammonium chloride.[10]

o

. ] [ ‘Add Thionyl Chioride ] [ Heat to 1oo°c] [ ] [ ] Wash with ] Final Product:
CoollizieglUfC (soCh) for 5 hours CooliolRT) Elapoiatsiso et [Melhylene Chloride (S)-CHPTAC

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of (S)-CHPTAC.
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Key Applications in Polymer Modification

The primary industrial and research application of this compound is as a cationizing agent.[9]
The permanent quaternary ammonium cation imparts a positive charge to neutral or anionic
polymers, dramatically altering their properties.

» Cationic Starch Synthesis: This is the most significant application.[9] In an alkaline slurry of
starch, (S)-CHPTAC converts to the reactive epoxide in-situ, which then reacts with the
hydroxyl groups on the starch backbone. The resulting cationic starch is a critical additive in
the papermaking industry, where it acts as a dry-strength agent and improves the retention of
fillers and fines.[9][11]

o Textile Modification: It is used to cationize cellulose (cotton) to improve dye affinity,
particularly for reactive dyes, leading to more efficient and environmentally friendly dyeing
processes.

e Drug Delivery and Cosmetics: Cationic derivatives of biopolymers like chitosan and glycogen
have been synthesized using this reagent.[9] The positive charge can enhance
mucoadhesion, facilitate gene delivery, or improve the formulation of cosmetic products.

Analytical Characterization

Quiality control is essential to ensure the purity and identity of the material.

o Chromatography: lon-pair reversed-phase liquid chromatography can be used for
guantitative analysis and to detect impurities.[12]

« Titration: The ionic chloride content can be determined by titration.

o Polarimetry: Measurement of the optical rotation is the definitive method to confirm the
enantiomeric identity and assess the enantiomeric excess of the (S)-enantiomer.[3]

Safety and Handling

Appropriate safety measures are mandatory when handling this chemical. It is crucial to
distinguish between the hazards reported for the specific (S)-enantiomer and the racemic
mixture, which has additional long-term health warnings.
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Hazard Information (S)-Enantiomer

GHS Pictogram

Signal Word Warning

H315: Causes skin irritationH319: Causes
Hazard Statements serious eye irritationH335: May cause

respiratory irritation

Source(s) [1][3]

Note on the Racemic Mixture: The more common racemic product (CAS 3327-22-8) carries
additional hazard statements, including H351 (Suspected of causing cancer) and H412
(Harmful to aquatic life with long lasting effects).[7][9][13] While these are not officially listed for
the pure (S)-enantiomer in all databases, caution is warranted.

Toxicological Summary (Primarily for Racemic Mixture)

o Acute Oral Toxicity: LD50 (rat, male/female) - approx. 2800 mg/kg bw.[13][14]

o Acute Dermal Toxicity: LD50 (rat, male/female) - > 2000 mg/kg bw.[13][14]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and a lab coat. For handling powders, use a dust mask or work in a ventilated hood.

[2][3]

e Engineering Controls: Use in a well-ventilated area. Provide appropriate exhaust ventilation
at places where dust is formed.[2]

o First Aid: In case of skin contact, wash off with soap and plenty of water. In case of eye
contact, rinse thoroughly with plenty of water for at least 15 minutes. If inhaled, move the
person into fresh air. If swallowed, rinse mouth with water. In all cases of exposure, consult a
physician.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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